(rac)-AG-205

• Molecular Formula: C22H23ClN6OS
• Molecular Weight: 455.0 g/mol
• InChI: InChI=1S/C22H23ClN6OS/c1-14-3-8-19-17(11-14)18-12-27(2)10-9-20(18)28(19)21(30)13-31-22-24-25-26-29(22)16-6-4-15(23)5-7-16/h3-8,11,18,20H,9-10,12-13H2,1-2H3
• InChIKey: GJNBAISSZRNGTM-UHFFFAOYSA-N

(rac)-AG-205 for PGRMC1 Research: A Rac-Ligand with Demonstrated Multi-Target Pharmacology for Sterol Synthesis, Cancer, and Neuroprotection Studies

(rac)-AG-205 (CAS 442656-02-2) is a racemic small-molecule ligand of progesterone receptor membrane component 1 (PGRMC1), a heme-binding cytochrome b5-related protein implicated in cancer progression, sterol metabolism, and neuroprotection. Originally identified via in silico screening and surface plasmon resonance, (rac)-AG-205 alters the spectroscopic properties of the PGRMC1-heme complex and inhibits cancer cell viability preferentially in PGRMC1-expressing cells. [1] However, multiple independent studies have demonstrated that (rac)-AG-205 exerts biological effects that are not recapitulated by siRNA-mediated PGRMC1 knockdown and persist in PGRMC1/PGRMC2/MAPR-deficient cells, establishing that its pharmacological activity extends beyond PGRMC1 alone to include inhibition of UDP-galactose:ceramide galactosyltransferase and induction of endosomal vesicle formation. [2] [3] It is supplied as a racemic mixture with molecular formula C22H23ClN6OS and molecular weight 454.98.

Pathway Probe

PGRMC1 ligand with multi-target pharmacology profile for sterol synthesis and signaling studies

Model Context

Supports cancer cell-model and neuroprotection assay research workflows requiring pharmacological PGRMC1 interrogation

Selection Logic

Racemic mixture; orthogonal validation partner for PGRMC1 siRNA/knockout experimental designs

• [1] Ahmed IS, Rohe HJ, Twist KE, Craven RJ. Progesterone Receptor Membrane Component 1 (Pgrmc1): A Heme-1 Domain Protein That Promotes Tumorigenesis and Is Inhibited by a Small Molecule. J Pharmacol Exp Ther. 2010;333(2):564-573. PMID: 20164297. View Source
• [2] Thieffry C, et al. AG-205 Upregulates Enzymes Involved in Cholesterol Biosynthesis and Steroidogenesis in Human Endometrial Cells Independently of PGRMC1 and Related MAPR Proteins. Biomolecules. 2021;11(10):1472. PMID: 34680104. View Source
• [3] Wang-Eckhardt L, Becker I, Eckhardt M. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide. Cells. 2021;10(12):3520. doi:10.3390/cells10123520. View Source

Why PGRMC1 Research Requires (rac)-AG-205 Over Generic Substitutes: Evidence of Polypharmacology and Stereochemical Distinction

Procurement of (rac)-AG-205 under CAS 442656-02-2 cannot be substituted with the single enantiomer (4R,9S)-AG-205 (CAS 1375078-57-1) or other alleged PGRMC1 inhibitors without risking experimental divergence. The two CAS-numbered forms have been annotated with distinct primary targets in the literature: the racemate is predominantly characterized as a PGRMC1 ligand with effects on sterol synthesis, NF-κB, and BDNF/PI3K/AKT pathways, while the (4R,9S) enantiomer is catalogued primarily as a FabK (enoyl-ACP reductase) inhibitor in Streptococcus pneumoniae. Furthermore, (rac)-AG-205 cannot be functionally replaced by PGRMC1 siRNA or genetic knockout approaches: multiple transcriptomic comparisons have shown that (rac)-AG-205-induced gene expression changes (e.g., upregulation of cholesterol biosynthetic enzymes by 3–6 fold) are not reproduced by PGRMC1 silencing, and the compound retains full activity even when all four MAPR family members are simultaneously knocked down. [1] [2] Researchers relying on genetic PGRMC1 ablation as a substitute for pharmacological inhibition with (rac)-AG-205 will therefore fail to replicate the compound's full polypharmacological signature.

Target Compound

(rac)-AG-205 — Racemic PGRMC1 Ligand

Multi-target pharmacology; induces sterol gene programs and modulates NF-κB, BDNF/PI3K/AKT pathways

Enantiomer Substitute

(4R,9S)-AG-205 — Single Enantiomer

Catalogued as FabK inhibitor; divergent primary target annotation may not transfer to PGRMC1 pathway studies

Pharmacological Tool

(rac)-AG-205 upregulates cholesterol biosynthesis genes 3–6 fold; effect fully retained in MAPR-quadruple-knockdown cells

Genetic Substitute

PGRMC1 siRNA or CRISPR knockout may not reproduce the compound's polypharmacological transcriptional signature

• [1] Thieffry C, et al. AG-205 Upregulates Enzymes Involved in Cholesterol Biosynthesis and Steroidogenesis in Human Endometrial Cells Independently of PGRMC1 and Related MAPR Proteins. Biomolecules. 2021;11(10):1472. PMID: 34680104. View Source
• [2] Wang-Eckhardt L, Eckhardt M. A progesterone receptor membrane component 1 antagonist induces large vesicles independent of progesterone receptor membrane component 1 expression. Biol Chem. 2020;401(9):1093-1099. PMID: 32086050. View Source

Quantitative Head-to-Head Evidence for (rac)-AG-205 Differentiation Against Closest Analogs and Alternatives

FabK Inhibitory Potency: (rac)-AG-205 vs AE848 — a 3.4-Fold Difference in IC50 from Direct Head-to-Head Assay

In a direct head-to-head enzymatic assay using purified recombinant Streptococcus pneumoniae FabK, AG205 (the active enantiomer component) demonstrated approximately 3.4-fold greater inhibitory potency compared to its close structural analog AE848. AG205 exhibited an IC50 of 1.5 μM, while AE848 showed an IC50 of 5.1 μM under identical assay conditions. [1] The stronger potency of AG205 was the basis for its selection over AE848 for all subsequent mechanistic and antibacterial studies in this publication. Additionally, AG205 displayed selective antibacterial activity against S. pneumoniae strains (MIC 1–8 μg/mL in BHI broth) while showing no growth inhibition against organisms possessing FabI (Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa; MIC >32 μg/mL), confirming target selectivity at the bacterial pathway level. [1] Note: This FabK inhibition data derives from studies using the (4R,9S) enantiomer form, but is included here as it represents the only available direct analog comparison for the AG-205 chemotype.

FabK Inhibition

Head-to-head

AG205 IC50 1.5 μM AE848 IC50 5.1 μM 3.4-fold greater potency

Supports FabK inhibitor screening context

Data from (4R,9S) enantiomer studies; S. pneumoniae FabK enzymatic assay

Evidence Dimension	FabK enzymatic inhibition potency (IC50)
Target Compound Data	AG205 IC50 = 1.5 μM
Comparator Or Baseline	AE848 IC50 = 5.1 μM
Quantified Difference	3.4-fold greater potency for AG205 vs AE848
Conditions	Purified His-tagged S. pneumoniae FabK; assay monitored decrease in absorbance at 340 nm using crotonoyl-CoA as substrate, 100 mM MES (pH 7.0), 100 mM NH4Cl, 0.2 mM crotonoyl-CoA, 0.4 mM NADH, 2–20 μg/mL FabK

Why This Matters

For researchers studying bacterial fatty acid biosynthesis or screening FabK inhibitors, the 3.4-fold potency advantage of AG205 over its closest analog AE848 provides a meaningful differentiation in both biochemical assay sensitivity and cellular activity, directly influencing compound selection for hit-to-lead optimization programs.

• [1] Takahata S, et al. AG205, a Novel Agent Directed against FabK of Streptococcus pneumoniae. Antimicrob Agents Chemother. 2006;50(8):2869-2871. doi:10.1128/AAC.00270-06. PMID: 16870790. View Source

Transcriptomic Divergence: (rac)-AG-205 vs PGRMC1 siRNA — Cholesterol Biosynthesis Gene Upregulation That Cannot Be Mimicked by Genetic Knockdown

In a systematic transcriptomic comparison across two human endometrial cell lines (HEC-1A and T-HESC), (rac)-AG-205 treatment significantly upregulated genes coding enzymes of the cholesterol biosynthetic pathway and steroidogenesis. However, when PGRMC1 expression was silenced using two independent siRNAs (s21310 targeting exon 2, and 18248 targeting exon 1), the upregulation of cholesterol biosynthesis genes was not reproduced — expression of the three selected target genes (INSIG1, MSMO1, HSD17B7) showed no significant modification or was even slightly reduced. [1] Critically, when cells were simultaneously transfected with siRNA-PGRMC1 and then treated with (rac)-AG-205, the compound retained its full gene-upregulating activity: INSIG1, MSMO1, and HSD17B7 expression increased by mean ~3–4 fold in HEC-1A cells and ~4–6 fold in T-HESC cells, irrespective of PGRMC1 presence. [1] Furthermore, even simultaneous knockdown of all four MAPR family members (PGRMC1, PGRMC2, neudesin, neuferricin) failed to abrogate the (rac)-AG-205 effect, conclusively demonstrating PGRMC1/MAPR-independent mechanisms. [1] This finding is reinforced by a separate study showing that (rac)-AG-205 induces large endosomal vesicle formation in CHO-K1 and HeLa cells even after CRISPR/Cas9-mediated knockout of both PGRMC1 and PGRMC2. [2]

Transcriptomic Response

Head-to-head

(rac)-AG-205: 3–6 fold upregulation PGRMC1 siRNA: no significant upregulation Qualitative divergence; effect retained in MAPR-quadruple-KD

Supports pathway-response interpretation independent of PGRMC1

HEC-1A and T-HESC endometrial cell lines; RNA-seq with RT-qPCR validation

Evidence Dimension	Transcriptomic response — cholesterol biosynthesis gene upregulation (INSIG1, MSMO1, HSD17B7 expression)
Target Compound Data	(rac)-AG-205: mean ~3–4 fold increase in HEC-1A cells; ~4–6 fold increase in T-HESC cells; effect fully retained in PGRMC1-knockdown and MAPR-quadruple-knockdown cells
Comparator Or Baseline	siRNA-PGRMC1 (s21310 or 18248): no significant upregulation or slight reduction of target genes; no reproduction of AG-205 phenotype
Quantified Difference	Qualitative divergence: AG-205 produces robust 3–6 fold upregulation; PGRMC1 siRNA produces no upregulation or marginal <1.5-fold changes; AG-205 effect is completely PGRMC1/MAPR-independent
Conditions	HEC-1A and T-HESC human endometrial cell lines; RNA-seq with DESeq2 (adjusted p < 0.05, |log2FC| > 1); RT-qPCR validation; 80 h post-transfection for siRNA; AG-205 concentration per experimental protocols in Thieffry et al. 2021

Why This Matters

This evidence directly refutes the assumption that PGRMC1 siRNA or genetic knockout can serve as a functional substitute for (rac)-AG-205 in sterol metabolism studies. Researchers who require pharmacological induction of cholesterol biosynthesis gene programs must use (rac)-AG-205 rather than genetic PGRMC1 ablation, which fails to produce this phenotype.

• [1] Thieffry C, et al. AG-205 Upregulates Enzymes Involved in Cholesterol Biosynthesis and Steroidogenesis in Human Endometrial Cells Independently of PGRMC1 and Related MAPR Proteins. Biomolecules. 2021;11(10):1472. PMID: 34680104. View Source
• [2] Wang-Eckhardt L, Eckhardt M. A progesterone receptor membrane component 1 antagonist induces large vesicles independent of progesterone receptor membrane component 1 expression. Biol Chem. 2020;401(9):1093-1099. PMID: 32086050. View Source

GnRH Neuronal Calcium Signaling: (rac)-AG-205 Blocks Progesterone-Mediated Inhibition, Differentiating PGRMC1-Dependent from Nuclear PR-Dependent Pathways

In calcium imaging studies on primary GnRH neurons maintained in explants, progesterone (P4) application significantly decreased neuronal activity. This P4-mediated inhibition was not blocked by RU486 (mifepristone), a classical antagonist of nuclear progesterone receptors, confirming that the rapid inhibitory effect is not mediated through the canonical nuclear PR pathway. [1] In contrast, (rac)-AG-205 (referred to as AG-205), a PGRMC1 ligand and inhibitor, completely blocked the rapid P4-mediated inhibition of GnRH neuronal activity. [1] Additionally, inhibition of protein kinase G, thought to act downstream of PGRMC1, also blocked P4's inhibitory activity, providing convergent pharmacological evidence. [1] In the nanomolar concentration range, AG-205 effects on intracellular calcium were attenuated and cells returned to normal pacemaker potentials, while in the micromolar range AG-205 itself caused a sharp rise in intracellular calcium. [2]

P4 Signaling Blockade

Cross-study comparable

AG-205: completely blocked P4-mediated inhibition RU486: did not block P4 effect PGRMC1 vs nuclear PR pathway discrimination

Supports PGRMC1 pathway discrimination studies

Primary GnRH neuron calcium imaging; AG-205 at 0.01–1.0 μM

Evidence Dimension	Blockade of progesterone (P4)-mediated inhibition of GnRH neuronal calcium activity
Target Compound Data	(rac)-AG-205 (PGRMC1 ligand): completely blocked P4-mediated inhibition of GnRH neurons; also blocked by protein kinase G inhibition
Comparator Or Baseline	RU486 (nuclear PR antagonist): did NOT block P4-mediated inhibition; Gi/o protein uncoupling: did NOT block P4-mediated inhibition (ruling out PAQR pathway)
Quantified Difference	Qualitative: AG-205 blocks P4 effect; RU486 and Gi/o uncoupling do not. P4 inhibited activity in responder population; AG-205 pretreatment abolished this inhibition.
Conditions	Primary GnRH neurons from mouse embryonic olfactory placode explants; calcium imaging with fura-2 AM; P4 applied at concentrations that significantly decreased neuronal activity; AG-205 (0.01–1.0 μM) applied 50 seconds prior to progesterone

Why This Matters

For neuroendocrinology researchers studying rapid, non-genomic progesterone signaling, (rac)-AG-205 is the essential pharmacological tool to distinguish PGRMC1-mediated pathways from classical nuclear PR and PAQR/mPR-mediated effects — a discrimination that RU486 alone cannot achieve.

• [1] Bashour NM, Wray S. Progesterone Directly and Rapidly Inhibits GnRH Neuronal Activity via Progesterone Receptor Membrane Component 1. Endocrinology. 2012;153(9):4457-4469. PMID: 22822163. View Source
• [2] Bashour NM, Wray S. Figure 4. PMC3423625. National Center for Biotechnology Information. 2012. View Source

Off-Target Galactosyltransferase Inhibition: (rac)-AG-205 Suppresses Galactosylceramide Synthesis Independently of PGRMC1/PGRMC2 Expression

In vitro enzyme activity assays demonstrated that (rac)-AG-205 is a direct inhibitor of UDP-galactose:ceramide galactosyltransferase (UGT8), the enzyme responsible for galactosylceramide synthesis, but does not inhibit cerebroside sulfotransferase (the subsequent step in sulfatide biosynthesis). [1] Sulfatide synthesis in the human renal cancer cell line SMKT-R3 was strongly inhibited by low micromolar concentrations of (rac)-AG-205, and galactosylceramide synthesis was reduced to a similar extent in both wild-type CHO cells and CHO cells genetically deficient in PGRMC1 and/or PGRMC2, demonstrating that this off-target activity is entirely independent of the compound's nominal PGRMC1 target. [1] This finding corroborates the broader evidence that PGRMC1 represents only one of several molecular targets of (rac)-AG-205.

UGT8 Off-Target Activity

Class-level

Inhibits galactosylceramide synthesis; effect equivalent in WT and PGRMC1/PGRMC2-KO cells

Requires off-target activity review

PGRMC1-independent UGT8 inhibition; data to verify in target model

Evidence Dimension	Inhibition of UDP-galactose:ceramide galactosyltransferase (UGT8) enzymatic activity
Target Compound Data	(rac)-AG-205: inhibited galactosylceramide synthesis and sulfatide synthesis at low μM concentrations; effect equivalent in wild-type and PGRMC1/PGRMC2 knockout cells
Comparator Or Baseline	Cerebroside sulfotransferase activity: NOT inhibited by (rac)-AG-205. PGRMC1/PGRMC2 knockout cells: galactosylceramide inhibition unchanged vs wild-type.
Quantified Difference	Qualitative: AG-205 selectively inhibits galactosyltransferase but not sulfotransferase; inhibition magnitude is independent of PGRMC1/PGRMC2 genetic status
Conditions	CHO cells stably transfected with UGT8 and cerebroside sulfotransferase; SMKT-R3 human renal cancer cells; in vitro enzyme activity assays; sulfatide and galactosylceramide quantification

Why This Matters

Researchers studying sphingolipid metabolism, myelination, or using cell models with active galactosylceramide/sulfatide synthesis (e.g., oligodendrocytes, Schwann cells, renal cells) must account for this PGRMC1-independent off-target activity, as (rac)-AG-205 will confound interpretations attributing all effects solely to PGRMC1 inhibition.

• [1] Wang-Eckhardt L, Becker I, Eckhardt M. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide. Cells. 2021;10(12):3520. doi:10.3390/cells10123520. PMID: 34944026. View Source

EGFR Protein Downregulation in Cancer Cells: Dose-Dependent Effect of (rac)-AG-205 at 2, 10, and 50 μM in MDA-MB-468 Triple-Negative Breast Cancer Cells

In MDA-MB-468 triple-negative breast cancer cells treated with increasing concentrations of (rac)-AG-205 (0, 2, 10, and 50 μM) for 24 hours in serum-free medium, Western blot analysis revealed a dose-dependent decrease in epidermal growth factor receptor (EGFR) protein levels, while ku70 levels (loading control) remained unchanged. [1] The same treatment in A549 non-small cell lung cancer cells also produced EGFR downregulation but to a lesser extent, reflecting the differential dependence on PGRMC1-mediated EGFR stabilization between these cell lines. [1] This cell-type-selective EGFR modulation distinguishes (rac)-AG-205 from broad-spectrum EGFR inhibitors and supports its use as a probe for PGRMC1-EGFR signaling axis interrogation in breast cancer models.

EGFR Downregulation

Supporting evidence

2–50 μM dose-dependent EGFR decrease

Supports cell-model endpoint review

MDA-MB-468 triple-negative breast cancer cells; Western blot analysis

Evidence Dimension	EGFR protein level modulation by Western blot
Target Compound Data	(rac)-AG-205 at 2, 10, 50 μM for 24 h: dose-dependent EGFR decrease in MDA-MB-468 cells; partial decrease in A549 cells
Comparator Or Baseline	Untreated control (0 μM); ku70 loading control showed no change across all concentrations; A549 cells showed less pronounced EGFR reduction than MDA-MB-468 cells
Quantified Difference	Visual decrease in EGFR band intensity at 10 and 50 μM vs 0 and 2 μM in MDA-MB-468; magnitude not numerically quantified in the source; cell-type differential between MDA-MB-468 and A549
Conditions	MDA-MB-468 (triple-negative breast cancer) and A549 (non-small cell lung cancer) cell lines; serum-free medium; 24 h treatment; Western blot analysis

Why This Matters

For cancer biologists studying the PGRMC1-EGFR signaling axis, (rac)-AG-205 provides a pharmacological tool that preferentially downregulates EGFR in PGRMC1-dependent breast cancer cells, with a concentration-dependent profile that enables dose-response experimental designs.

• [1] Ahmed IS, Rohe HJ, Twist KE, Craven RJ. Figure 6 (Panels J–M). Progesterone Receptor Membrane Component 1 (Pgrmc1): A Heme-1 Domain Protein That Promotes Tumorigenesis and Is Inhibited by a Small Molecule. J Pharmacol Exp Ther. 2010;333(2):564-573. PMC2915713. View Source

Stereochemical Identity Differentiation: (rac)-AG-205 (CAS 442656-02-2) vs (4R,9S)-AG-205 (CAS 1375078-57-1) — Distinct CAS Numbers with Divergent Primary Target Annotations

Two distinct CAS-numbered forms of AG-205 are commercially available with divergent primary target annotations. CAS 442656-02-2 designates (rac)-AG-205, the racemic mixture, which is uniformly described across vendor technical datasheets and primary literature as a PGRMC1 inhibitor that induces sterol synthesis genes and modulates NF-κB and BDNF/PI3K/AKT pathways. CAS 1375078-57-1 designates (4R,9S)-AG-205, a single enantiomer with defined (4aR,9bS) stereochemistry, which is catalogued primarily as a FabK inhibitor in Streptococcus pneumoniae. The SMILES strings differ between the two forms, with the racemate described by GJNBAISSZRNGTM-UHFFFAOYSA-N (no defined stereochemistry) and the single enantiomer described by GJNBAISSZRNGTM-UYAOXDASSA-N (defined stereochemistry). [1] While both forms share the same molecular formula (C22H23ClN6OS) and molecular weight (454.98), researchers must verify which CAS number they are procuring, as the biological annotation and intended research application differ substantially.

Stereochemical Identity

Supporting evidence

Racemate CAS 442656-02-2 vs (4R,9S) CAS 1375078-57-1; divergent primary target annotations

Supports stereochemical-control context

No published direct biological activity comparison between the two CAS forms

Evidence Dimension	Stereochemical identity and primary target annotation
Target Compound Data	(rac)-AG-205, CAS 442656-02-2: racemic mixture, annotated as PGRMC1 inhibitor; InChI Key: GJNBAISSZRNGTM-UHFFFAOYSA-N
Comparator Or Baseline	(4R,9S)-AG-205, CAS 1375078-57-1: single enantiomer with (4aR,9bS) stereochemistry, annotated as FabK inhibitor; InChI Key: GJNBAISSZRNGTM-UYAOXDASSA-N
Quantified Difference	Stereochemical distinction: racemate vs single enantiomer; divergent primary target literature annotation (PGRMC1 vs FabK); no published direct biological activity comparison between the two forms available
Conditions	Product specification comparison across multiple vendor technical datasheets and PubChem entries; note that no peer-reviewed publication directly compares biological activity of the two CAS-numbered forms

Why This Matters

Procurement error between these two CAS-numbered forms can lead to substantially different experimental outcomes. A researcher intending to study PGRMC1-mediated signaling who inadvertently orders CAS 1375078-57-1 may obtain a compound whose primary literature characterization pertains to bacterial FabK inhibition rather than mammalian PGRMC1 pharmacology.

• [1] PubChem. AG-205 Compound Summary. CID 1202545 (CAS 1375078-57-1) and CID 4240652 (CAS 442656-02-2). View Source

High-Confidence Application Scenarios for (rac)-AG-205 Based on Quantitative Differentiation Evidence

Investigating PGRMC1-Dependent vs PGRMC1-Independent Cholesterol/Sterol Gene Regulation in Endometrial or Cancer Cell Models

Use (rac)-AG-205 to induce robust 3–6 fold upregulation of cholesterol biosynthetic genes (INSIG1, MSMO1, HSD17B7) while simultaneously employing PGRMC1 siRNA as a non-redundant comparator. As demonstrated by Thieffry et al. (2021), PGRMC1 silencing fails to reproduce the transcriptional effects of (rac)-AG-205, and the compound retains full activity even after MAPR quadruple knockdown. [1] This experimental design enables dissection of PGRMC1-dependent and PGRMC1-independent arms of the compound's pharmacology and is applicable to HEC-1A, T-HESC, and analogous sterol-responsive cell lines.

Pharmacological Discrimination of Rapid, Non-Genomic Progesterone Signaling via PGRMC1 from Classical Nuclear PR and PAQR/mPR Pathways in Neuronal Systems

Employ (rac)-AG-205 (0.01–1.0 μM) in primary GnRH neuron calcium imaging experiments to selectively block PGRMC1-mediated rapid progesterone signaling, as established by Bashour and Wray (2012). [2] Co-application with RU486 (nuclear PR antagonist, which does not block the P4 effect) and with Gi/o protein uncoupling agents (which rule out PAQR/mPR pathway involvement) provides a triple-discrimination pharmacological strategy uniquely enabled by (rac)-AG-205. This approach is extensible to other neuronal populations expressing PGRMC1, including hypothalamic and hippocampal neurons.

Studying the PGRMC1-EGFR Signaling Axis in Triple-Negative Breast Cancer Using (rac)-AG-205 as a Pharmacological Probe with siRNA Cross-Validation

Apply (rac)-AG-205 at 2–50 μM in MDA-MB-468 triple-negative breast cancer cells to achieve dose-dependent EGFR protein downregulation, as shown by Ahmed et al. (2010). [3] Parallel experiments with PGRMC1-targeting siRNAs should be used to distinguish PGRMC1-mediated effects from off-target activities. This dual pharmacological-genetic approach is essential given the demonstrated PGRMC1-independent activities of (rac)-AG-205 in other cellular contexts, and enables rigorous interrogation of the PGRMC1-EGFR-PI3K/AKT signaling circuitry implicated in breast cancer progression.

Cautionary Use of (rac)-AG-205 in Sphingolipid-Rich Cell Models Requiring Awareness of Off-Target Galactosyltransferase Inhibition

When applying (rac)-AG-205 to cell models with active galactosylceramide or sulfatide synthesis (e.g., oligodendrocytes, Schwann cells, renal cancer lines such as SMKT-R3), experimental designs must incorporate controls that account for direct UGT8 (UDP-galactose:ceramide galactosyltransferase) inhibition, as demonstrated by Wang-Eckhardt et al. (2021). [4] This off-target activity occurs independently of PGRMC1/PGRMC2 expression status, as shown by equivalent inhibition in wild-type and PGRMC1/PGRMC2 knockout CHO cells. Researchers should not attribute phenotypic effects on myelination, sphingolipid metabolism, or membrane lipid composition solely to PGRMC1 inhibition without appropriate genetic rescue or alternative inhibitor controls.

Application

Selection Property

Validation Focus

Sterol gene regulation studies

Polypharmacology profile review

Cholesterol biosynthesis endpoints vs PGRMC1 knockdown

Non-genomic progesterone signaling discrimination

Pathway discrimination capability

PGRMC1 vs nuclear PR vs PAQR/mPR differentiation

PGRMC1-EGFR signaling axis studies

Cell-model endpoint review

EGFR protein level and PGRMC1-dependency assessment

Sphingolipid metabolism with off-target controls

Off-target activity awareness

UGT8 inhibition controls and PGRMC1-independent effect verification

• [1] Thieffry C, et al. AG-205 Upregulates Enzymes Involved in Cholesterol Biosynthesis and Steroidogenesis in Human Endometrial Cells Independently of PGRMC1 and Related MAPR Proteins. Biomolecules. 2021;11(10):1472. PMID: 34680104. View Source
• [2] Bashour NM, Wray S. Progesterone Directly and Rapidly Inhibits GnRH Neuronal Activity via Progesterone Receptor Membrane Component 1. Endocrinology. 2012;153(9):4457-4469. PMID: 22822163. View Source
• [3] Ahmed IS, Rohe HJ, Twist KE, Craven RJ. Progesterone Receptor Membrane Component 1 (Pgrmc1): A Heme-1 Domain Protein That Promotes Tumorigenesis and Is Inhibited by a Small Molecule. J Pharmacol Exp Ther. 2010;333(2):564-573. PMID: 20164297. View Source
• [4] Wang-Eckhardt L, Becker I, Eckhardt M. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide. Cells. 2021;10(12):3520. PMID: 34944026. View Source